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Compound of Interest

Compound Name: 2-Chloro-2-methylhexane

Cat. No.: B1597336 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of 2-Chloro-2-methylhexane, ensuring laboratory

safety and procedural excellence.

This document provides critical safety and logistical information for the proper management of

2-Chloro-2-methylhexane in a laboratory setting. Adherence to these protocols is essential for

minimizing risks and ensuring a safe research environment.

Chemical Safety and Properties
2-Chloro-2-methylhexane is a flammable liquid and an irritant. Understanding its chemical

properties is fundamental to safe handling.
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Property Value

Molecular Formula C7H15Cl

Molecular Weight 134.65 g/mol

Appearance Liquid

Boiling Point 140 °C at 760 mmHg

Density 0.86 g/cm³

Flash Point -9 °C (15.80 °F) (for a similar compound)

Hazards

Flammable liquid and vapor, Causes skin

irritation, Causes serious eye irritation, May

cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure. The following table

summarizes the required PPE for various laboratory operations involving this compound.

Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions (in a

fume hood)

Chemical splash

goggles

Double-gloving

with nitrile or

neoprene gloves.

[3][4][5]

Flame-resistant

lab coat.[6]

N95 respirator

(or higher) if

aerosols may be

generated.

Conducting

Reactions and

Purifications (in a

fume hood)

Chemical splash

goggles and face

shield

Double-gloving

with nitrile or

neoprene gloves.

[3][4][5]

Flame-resistant

lab coat.[6]

N95 respirator

(or higher) if

aerosols may be

generated.

For extended contact or handling larger quantities, consider using gloves with higher chemical

resistance such as Viton™ or polyvinyl alcohol (PVA), noting that PVA is not suitable for use

with water.[3][4][7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://reach.cdc.gov/sites/default/files/video-transcripts/PPE-Scenario1.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications-1
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications-1
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.esafetysupplies.com/blogs/news/the-complete-guide-to-chemical-resistant-gloves-materials-and-applications-1
https://www.ansell.com/us/en/faq/what-type-of-gloves-protects-your-hands-from-hazardous-chemicals
https://ehs.berkeley.edu/glove-selection-guide
https://ehs.uconn.edu/chemical-health-and-safety/chemical-resistant-glove-guide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Safe Handling and Disposal
1. Pre-Operational Checks:

Ensure a certified chemical fume hood is available and functioning correctly.[6][9]

Locate the nearest safety shower and eyewash station and confirm they are unobstructed.

Have a chemical spill kit readily available.

Prepare a designated hazardous waste container for chlorinated organic compounds.[10]

2. Donning PPE: A specific sequence for putting on PPE should be followed to ensure

maximum protection.[1][11]

Hand Hygiene: Start with clean hands.

Lab Coat: Put on a flame-resistant lab coat, ensuring it is fully buttoned.

Respirator (if required): Don an N95 respirator or higher, ensuring a proper fit.

Eye and Face Protection: Put on chemical splash goggles. If a significant splash risk exists,

also wear a face shield.

Gloves: Put on the first pair of nitrile or neoprene gloves, followed by a second pair, ensuring

the cuffs of the outer gloves go over the sleeves of the lab coat.

3. Handling 2-Chloro-2-methylhexane:

All handling of 2-Chloro-2-methylhexane must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[6][9]

Ground and bond metal containers when transferring the liquid to prevent static discharge,

which can be an ignition source.[12]

Use only non-sparking tools and equipment.[12]

Keep containers tightly closed when not in use.[6]
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Avoid heating with open flames; use heating mantles, water baths, or other controlled

heating sources.[9][12]

4. Post-Handling and Doffing PPE: To prevent cross-contamination, remove PPE in the

following order.[1][13][11][14]

Gloves (Outer Pair): Remove the outer pair of gloves, turning them inside out.

Gloves (Inner Pair): Remove the inner pair of gloves, also turning them inside out.

Hand Hygiene: Perform hand hygiene.

Face Shield and Goggles: Remove the face shield (if used) and then the goggles from the

back of the head.

Lab Coat: Remove the lab coat by rolling it down the arms and folding it inward.

Respirator (if used): Remove the respirator without touching the front.

Hand Hygiene: Perform hand hygiene again thoroughly with soap and water for at least 20

seconds.[1]

Emergency Procedures
1. Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes at an

eyewash station, occasionally lifting the upper and lower eyelids.[2][15][16][17][18]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

2. Skin Contact:

Immediately flush the affected skin with plenty of water for at least 15 minutes. For large

spills, use a safety shower.[2][15][18]
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Remove contaminated clothing while under the safety shower.

Seek medical attention if irritation persists.

3. Inhalation:

Move the affected person to fresh air immediately.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

4. Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Disposal Plan
Waste Classification: 2-Chloro-2-methylhexane and any materials contaminated with it are

considered hazardous waste.[10]

Waste Segregation: Do not mix chlorinated solvent waste with non-halogenated waste

streams.[19]

Containerization: Collect all waste in a designated, properly labeled, and sealed container for

hazardous waste. The container should be clearly marked as "Hazardous Waste:

Chlorinated Organic Compound".

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.[20]

Workflow for Safe Handling of 2-Chloro-2-
methylhexane
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Caption: Workflow for the safe handling of 2-Chloro-2-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 2-
Chloro-2-methylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597336#personal-protective-equipment-for-
handling-2-chloro-2-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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